N-(2,3-dimethylphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C17H16N2O4S/c1-11-6-5-8-14(12(11)2)18-16(20)10-19-17(21)13-7-3-4-9-15(13)24(19,22)23/h3-9H,10H2,1-2H3,(H,18,20)
• InChI Key: FXZXOSGIQPVNPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN2C(=O)C3=CC=CC=C3S2(=O)=O)C
• Molecular Formula: C17H16N2O4S
• Molecular Weight: 344.4 g/mol

Description

N-(2,3-dimethylphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide, also known as DTBA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial and Antiviral Activities

Benzothiazole derivatives, including compounds structurally related to N-(2,3-dimethylphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide, have shown significant antimicrobial and antiviral capabilities. These compounds are recognized for their potential against a variety of microbial pathogens and viruses, highlighting their importance in medicinal chemistry as a basis for developing new antimicrobial or antiviral agents for clinical applications (Elamin, Abd Elrazig Salman Abd Elaziz, & Abdallah, 2020).

Anticancer and Antitumor Properties

Benzothiazole derivatives exhibit a broad spectrum of biological activities, including anticancer, anti-inflammatory, and antitumor effects. Their action mechanisms in cancer cell lines are varied and include inhibiting tumor-associated carbonic anhydrases, which plays a crucial role in tumor development and metastasis. These compounds are being investigated for their efficacy against various types of cancer, indicating the potential for benzothiazole scaffolds to serve as anticancer leads (Irfan et al., 2019).

Pharmaceutical Applications

The structural diversity and biological activity of benzothiazole derivatives have made them subjects of interest in pharmaceutical research, where they are studied for their therapeutic potential in treating diseases such as Alzheimer's. Some benzothiazole-based compounds have been used in PET imaging for Alzheimer's disease, showcasing the versatility of this class of compounds beyond traditional therapeutic applications (Nordberg, 2007).